2-Acetamido-3-(1H-imidazol-5-yl)propanoic acid

• CAS No.: 2497-02-1
• Product Name: 2-Acetamido-3-(1H-imidazol-5-yl)propanoic acid
• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 2-acetamido-3-(1H-imidazol-5-yl)propanoic acid
• Standard InChI: InChI=1S/C8H11N3O3/c1-5(12)11-7(8(13)14)2-6-3-9-4-10-6/h3-4,7H,2H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• Standard InChIKey: KBOJOGQFRVVWBH-ZETCQYMHSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CC1=CN=CN1)C(=O)O
• SMILES: CC(=O)NC(CC1=CN=CN1)C(=O)O
• Canonical SMILES: CC(=O)NC(CC1=C[NH+]=CN1)C(=O)[O-]
• Melting Point: 187°C
• Physical Description: Solid
• Description: N-Acetylhistidine belongs to the class of organic compounds known as histidine and derivatives. Histidine and derivatives are compounds containing cysteine or a derivative thereof resulting from reaction of cysteine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. N-Acetylhistidine exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, N-acetylhistidine is primarily located in the cytoplasm. Outside of the human body, N-acetylhistidine can be found in fishes. This makes N-acetylhistidine a potential biomarker for the consumption of this food product.; N-acetylhistidine is a histidine derivative that is histidine in which one of the hydrogens of the alpha-amino group is substituted by an acetyl group. It is a histidine derivative and a N-acetyl-amino acid.
• Synonyms: N-Acetylhistidine; N-α-Acetyl-L-histidine; N2-Acetylhistidine; Nα-Acetylhistidine; WR 177589A; α-N-Acetyl-L-histidine
• PubChem Compound: 273260
• Last Modified: Nov 11 2021